Cas no 1396798-43-8 (N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(4-chlorophenyl)methylethanediamide)

• Product Name: N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(4-chlorophenyl)methylethanediamide
• CAS No: 1396798-43-8
• MF: C₂₄H₂₃ClN₂O₃
• MW: 422.904025316238
• CID: 6489782
• PubChem ID: 71781854
• Update Time: 2025-08-03

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(4-chlorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(4-chlorophenyl)methylethanediamide
• N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-N'-[(4-chlorophenyl)methyl]ethanediamide
• N1-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-N2-(4-chlorobenzyl)oxalamide
• N-[(4-chlorophenyl)methyl]-N'-[2-hydroxy-2-(4-phenylphenyl)propyl]oxamide
• VU0525076-1
• F5857-2966
• 1396798-43-8
• AKOS024523907

• Inchi： 1S/C24H23ClN2O3/c1-24(30,20-11-9-19(10-12-20)18-5-3-2-4-6-18)16-27-23(29)22(28)26-15-17-7-13-21(25)14-8-17/h2-14,30H,15-16H2,1H3,(H,26,28)(H,27,29)
• InChI Key： IHOUMWRKXGJVCY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C(NCC(C)(C1C=CC(C2C=CC=CC=2)=CC=1)O)=O)=O

Computed Properties

• Exact Mass: 422.1397203g/mol
• Monoisotopic Mass: 422.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(4-chlorophenyl)methylethanediamide

Comprehensive Overview of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(4-chlorophenyl)methylethanediamide (CAS No. 1396798-43-8)

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(4-chlorophenyl)methylethanediamide, with the CAS No. 1396798-43-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique biphenyl and chlorophenyl moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to binding affinity and selectivity in biological systems.

The compound’s hydroxypropyl and methylethanediamide functional groups make it a versatile candidate for studying enzyme interactions and receptor modulation. In recent years, the demand for small-molecule inhibitors and targeted therapeutics has surged, aligning with the growing focus on precision medicine. N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(4-chlorophenyl)methylethanediamide fits into this narrative as a potential scaffold for designing novel bioactive molecules.

One of the most frequently searched questions in scientific forums is: "What are the potential applications of biphenyl derivatives in drug development?" This compound’s biphenyl core is a key feature, as biphenyl structures are known for their stability and ability to interact with hydrophobic pockets in proteins. Additionally, the 4-chlorophenyl group introduces electronegativity, which can enhance binding interactions in certain biological targets. These attributes make CAS No. 1396798-43-8 a subject of interest for researchers investigating kinase inhibitors or GPCR modulators.

From a synthetic chemistry perspective, the compound’s structure presents both challenges and opportunities. The presence of a hydroxypropyl group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial in medicinal chemistry, where slight modifications can significantly alter a compound’s pharmacokinetics or toxicity profile. Recent trends in AI-driven drug discovery have also highlighted the importance of such modular compounds, as they can be rapidly optimized using computational tools.

Another hot topic in the scientific community is the role of chlorophenyl-containing compounds in addressing resistant strains of pathogens. While N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(4-chlorophenyl)methylethanediamide is not an antibiotic, its structural motifs are reminiscent of those found in antimicrobial agents. This has led to speculative discussions about its potential repurposing, though rigorous studies would be required to validate any such applications.

In summary, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-N'-(4-chlorophenyl)methylethanediamide (CAS No. 1396798-43-8) represents a compelling area of research at the intersection of organic chemistry and pharmacology. Its structural complexity and functional group diversity make it a valuable candidate for further exploration, particularly in the context of targeted therapy and drug design innovation. As the scientific community continues to seek novel compounds with high specificity and low off-target effects, this compound’s relevance is likely to grow.